![molecular formula C10H5ClF3N B1589204 2-Chloro-6-(trifluoromethyl)quinoline CAS No. 78060-56-7](/img/structure/B1589204.png)
2-Chloro-6-(trifluoromethyl)quinoline
Overview
Description
2-Chloro-6-(trifluoromethyl)quinoline is a chemical compound with the molecular formula C10H5ClF3N . It is a solid substance with a molecular weight of 231.6 .
Synthesis Analysis
The synthesis of this compound involves several steps. One approach involves the use of heteroaromatic tosylates and phosphates as suitable electrophiles in iron-catalyzed cross-coupling reactions with alkyl Grignard reagents . These reactions are performed at low temperature allowing good functional group tolerance with full conversion within minutes .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code 1S/C10H5ClF3N/c11-9-4-1-6-5-7(10(12,13)14)2-3-8(6)15-9/h1-5H . This indicates that the molecule consists of a quinoline ring with a chlorine atom at the 2nd position and a trifluoromethyl group at the 6th position.Chemical Reactions Analysis
The chemical reactions involving this compound are diverse. For instance, it can undergo a one-step transformation of heterocyclic N-oxides to 2-alkyl-, aryl-, and alkenyl-substituted N-heterocycles . This transformation hinges on the combination of copper catalysis and activation by lithium fluoride or magnesium chloride .Scientific Research Applications
Anticancer Applications
2-Chloro-6-(trifluoromethyl)quinoline has shown promising results in cancer research. A study by Gayathri et al. (2017) synthesized a novel compound bearing a tri-quinoline moiety from this compound. This compound exhibited higher cytotoxicity in human cervical cancer cell lines than in breast cancer cell lines, suggesting potential applications in cancer treatment.
Photovoltaic Properties
The compound's photovoltaic properties have been explored in the context of organic–inorganic photodiode fabrication. Zeyada et al. (2016) investigated the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives, including those derived from this compound, highlighting their potential in the fabrication of photodiodes.
DNA and Protein Binding Properties
The DNA and human serum albumin (HSA) binding properties of this compound derivatives have been studied for their potential in biomedical applications. Rodrigues et al. (2019) examined the binding properties of novel quinoline derivatives, including 2-chloro variants, highlighting their ability to interact with DNA and HSA.
Antimicrobial and Antimalarial Agents
Compounds derived from this compound have been tested for their antimicrobial and antimalarial properties. Parthasaradhi et al. (2015) designed and synthesized new quinoline-based 1,2,3-triazoles as potential antimicrobial and antimalarial agents.
Corrosion Inhibition
Another application lies in the field of corrosion inhibition. Lgaz et al. (2017) conducted a study on quinoline derivatives, including 2-chloro variants, demonstrating their efficacy as corrosion inhibitors for mild steel in hydrochloric acid solution.
Optical and Morphological Studies
The optical and morphological properties of this compound derivatives have been investigated for potential applications in materials science. Rajalakshmi and Palanisami (2020) studied the optical properties of Y-shaped tri-fluoromethyl substituted quinoxalines, which include derivatives of this compound, revealing their potential in various optical applications.
Safety and Hazards
2-Chloro-6-(trifluoromethyl)quinoline is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid ingestion and inhalation, and to use personal protective equipment when handling this chemical .
Relevant Papers The relevant papers on this compound can be found at Sigma-Aldrich . These papers include MSDS, related peer-reviewed papers, technical documents, and more .
properties
IUPAC Name |
2-chloro-6-(trifluoromethyl)quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClF3N/c11-9-4-1-6-5-7(10(12,13)14)2-3-8(6)15-9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKUVZWWEQHTDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)Cl)C=C1C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50448110 | |
Record name | 2-chloro-6-(trifluoromethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50448110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78060-56-7 | |
Record name | 2-chloro-6-(trifluoromethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50448110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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